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Compound of Interest

5-Bromo-N-(2-hydroxyethyl)-2-
Compound Name:
methoxybenzenesulfonamide

CAS No.: 871269-14-6

Cat. No.: B1291173

L J

5-Bromo-N-(2-hydroxyethyl)-2-methoxybenzenesulfonamide is a specialized organic
molecule that holds potential as a building block in medicinal chemistry and drug discovery. Its
structure, featuring a substituted benzenesulfonamide core, is a common motif in various
biologically active compounds. Diarylsulfonamides, for instance, are recognized as privileged
scaffolds in the development of anticancer agents, with some acting as potent tubulin
inhibitors[1]. The presence of a bromine atom and a hydroxyethyl group offers reactive handles
for further chemical modification, making it a versatile intermediate for creating novel molecular
entities.

However, unlike common laboratory reagents, 5-Bromo-N-(2-hydroxyethyl)-2-
methoxybenzenesulfonamide is not a widely available, off-the-shelf chemical. Its
procurement requires a strategic approach, moving beyond simple catalog searches to include
custom synthesis and rigorous quality control. This guide, written from the perspective of a
Senior Application Scientist, provides a comprehensive roadmap for researchers to confidently
source, validate, and utilize this compound, ensuring the integrity and reproducibility of their
scientific endeavors.

Chemical Profile and Identification

A precise understanding of the molecule's properties is the first step in ensuring you are
sourcing and handling the correct material. While specific experimental data for the title
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compound is scarce, we can infer its properties from its constituent parts and closely related
analogs.

Core Structure and Analogs

The core of our target molecule is 5-Bromo-2-methoxybenzenesulfonamide. This parent
compound is more commonly available and has established identifiers.

IUPAC Name: 5-bromo-2-methoxybenzenesulfonamide[2]

CAS Number: 23095-14-9[2]

Molecular Formula: C7HsBrNOsS[2]

Molecular Weight: 266.11 g/mol [3]

InChiKey: WHYIIAFUVXCXIL-UHFFFAOY SA-N[2]

Our target molecule, 5-Bromo-N-(2-hydroxyethyl)-2-methoxybenzenesulfonamide, is a
derivative with the following predicted properties:

Property Value Source

Molecular Formula CoH12BrNO4S Aladdin Scientific[4]

Molecular Weight 310.16 g/mol Calculated
COC1=C(C=C(C=C1)Br)S(=0) _ o

SMILES Aladdin Scientific[4]
(=O)NCCO

Chemical Structure Diagram

A clear visualization of the molecular structure is essential for understanding its reactivity and
for spectral interpretation.

Caption: Chemical structure of 5-Bromo-N-(2-hydroxyethyl)-2-
methoxybenzenesulfonamide.
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The Supplier Landscape: A Reality Check

A search for direct, off-the-shelf suppliers of 5-Bromo-N-(2-hydroxyethyl)-2-
methoxybenzenesulfonamide reveals its status as a specialty chemical.

o Direct Listings: The compound is listed by Aladdin Scientific Corporation with a purity of
>95%][4]. This appears to be one of the few catalog listings for this exact molecule.

o Related Compounds: Many major suppliers, such as Sigma-Aldrich, stock the parent
sulfonamide (CAS 23095-14-9) or the key synthetic precursor, 5-Bromo-2-
methoxybenzenesulfonyl chloride (CAS 23095-05-8)[3][5].

o Custom Synthesis Organizations (CSOs): The scarcity of catalog options indicates that
custom synthesis is the most reliable and transparent route for obtaining this material. Many
companies that supply building blocks also offer custom synthesis services.

A Dual-Path Procurement Strategy

Given the landscape, a two-pronged approach is recommended for acquiring this compound.
The choice depends on the urgency, budget, and required scale and purity of the material.
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Caption: Dual-path strategy for procuring the target compound.

Path A: Sourcing from a Catalog Supplier
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While expedient, purchasing from a catalog that lists rare chemicals carries the risk of receiving
material of insufficient purity or even incorrect identity. A "buyer beware" approach, backed by
stringent verification, is critical. One supplier, Sigma-Aldrich, explicitly notes for some of its rare
chemicals that the "Buyer assumes responsibility to confirm product identity and/or purity”" and
that they do not collect analytical data for these products[3]. This underscores the necessity of
independent verification.

Actionable Steps:

o Contact the Supplier: Reach out to the sales or technical support for the listed product (e.g.,
Aladdin Scientific, B187323)[4].

» Request Documentation: Do not order blindly. Request a lot-specific Certificate of Analysis
(CoA). Crucially, ask for the actual analytical data files (e.g., NMR, HPLC traces) for the
specific batch you would be purchasing. A CoA that only states "Meets Specifications" is
insufficient.

o Scrutinize the Data: Analyze the provided spectra to confirm the structure and assess purity.
Look for unexplained peaks in the NMR or impurities in the chromatogram.

o Order and Verify: If the data is satisfactory, place the order. Upon receipt, immediately
perform the incoming QC protocol outlined in Section 5 to validate the material in-house.

Path B: Commissioning a Custom Synthesis

This is the recommended path for ensuring high quality, purity, and a transparent supply chain.
It puts the researcher in control of the final product's specifications.

Actionable Steps:

 |dentify CSOs: Search for companies specializing in custom synthesis of chemical building
blocks.

o Submit a Request for Quotation (RFQ): Your RFQ should be comprehensive and include:
o The exact chemical structure and name.

o The required quantity (e.g., 5 g, 25 g).
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o Required Purity: Specify a minimum purity level (e.g., >98% by HPLC).

o A proposed synthetic scheme (see Section 4). This demonstrates feasibility and helps the
CSO provide a more accurate quote.

o Required Analytical Deliverables: Mandate that the final product be delivered with a full
data package: *H NMR, 13C NMR, HPLC-MS, and a high-resolution mass spectrometry
(HRMS) report.

o Evaluate Quotes: Compare CSOs based on cost, timeline, and their willingness to provide
the full data package.

o Commission and Confirm: Once the synthesis is complete and the data package is
approved, have the material shipped. Perform your own confirmatory analysis upon receipt.

Proposed Synthetic Route for Custom Synthesis

Providing a plausible synthetic route to a CSO streamlines the quoting process. The synthesis
of 5-Bromo-N-(2-hydroxyethyl)-2-methoxybenzenesulfonamide is straightforward and can

be accomplished from readily available starting materials.

The most direct method involves the reaction of 5-Bromo-2-methoxybenzenesulfonyl chloride
with 2-aminoethanol (ethanolamine).
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5-Bromo-2-methoxy-
benzenesulfonyl chloride
(CAS: 23095-05-8)
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(Ethanolamine)

Base (e.g., Triethylamine, Pyridine)
Solvent (e.g., DCM, THF)

0°C to Room Temp

\/

5-Bromo-N-(2-hydroxyethyl)-2-
methoxybenzenesulfonamide

Click to download full resolution via product page
Caption: Proposed synthesis of the target compound.

This is a standard nucleophilic substitution reaction where the amine nitrogen of ethanolamine
attacks the electrophilic sulfur atom of the sulfonyl chloride, displacing the chloride leaving
group. A non-nucleophilic base is used to quench the HCI byproduct. This precursor, 5-Bromo-
2-methoxybenzenesulfonyl chloride, is listed as an available product by multiple chemical
suppliers[5].

The Self-Validating System: An Incoming QC
Protocol

Regardless of the source, you must independently verify the identity and purity of the
compound. This step is non-negotiable for ensuring the validity of your research.

Step-by-Step QC Workflow

e Documentation Review:
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o Cross-reference the supplier's CoA and any provided spectra with the material's label and
your purchase order.

o Physical Characterization:

o Note the appearance of the material (e.g., white to off-white solid). The parent sulfonamide
is described as a solid[3].

e Spectroscopic and Chromatographic Analysis:
o High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS):
» Objective: Assess purity and confirm molecular weight.

» Method: Dissolve a small sample in a suitable solvent (e.g., methanol or acetonitrile)[6].
Use a standard C18 reverse-phase column with a water/acetonitrile or water/methanol
gradient.

» Expected Results: The HPLC trace should show one major peak (>98% area under the
curve). The mass spectrometer (ESI+) should show a prominent ion corresponding to
[M+H]* at m/z = 310.1 and 312.1 in an approximate 1:1 ratio, which is the characteristic
isotopic pattern for a molecule containing one bromine atom.

o Nuclear Magnetic Resonance (NMR) Spectroscopy:
» Objective: Confirm the chemical structure.

» Method: Dissolve the sample in a deuterated solvent (e.g., DMSO-ds or CDCIs). Acquire
'H and 3C NMR spectra.

» Expected *H NMR Features:

= Aromatic protons in the 7-8 ppm range showing splitting patterns consistent with a
1,2,4-trisubstituted benzene ring.

» Aliphatic protons corresponding to the two CHz groups of the hydroxyethyl moiety,
likely in the 3-4 ppm range.
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= A broad singlet for the N-H proton.
» A singlet for the methoxy (OCHs) protons around 3.8-4.0 ppm.

» Atriplet for the O-H proton.

o High-Resolution Mass Spectrometry (HRMS):
» Objective: Confirm the elemental composition.
» Method: Use ESI-TOF or Orbitrap MS to obtain an accurate mass.

» Expected Result: The measured mass should be within 5 ppm of the calculated exact
mass for CoH12BrNOa4S.

Safety, Handling, and Storage

Proper handling is paramount. Safety information can be extrapolated from Safety Data Sheets
(SDS) of structurally similar compounds.

e Hazards: The parent compound, 5-Bromo-2-methoxybenzenesulfonamide, is classified as
causing skin and eye irritation and may cause respiratory irritation[2]. The related 5-Bromo-2-
methoxybenzonitrile is listed as toxic if swallowed, in contact with skin, or if inhaled[7][8]. The
precursor, 5-bromo-2-methoxybenzenesulfonyl chloride, is corrosive and causes burns[5].

o GHS Hazard Statements (Predicted): H315 (Causes skin irritation), H319 (Causes serious
eye irritation), H335 (May cause respiratory irritation).

o Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-
resistant gloves. Handle in a well-ventilated area or a chemical fume hood[9].

o Storage: Store in a tightly sealed container in a cool, dry place. The related N,N-
dimethylbenzenesulfonamide is stored at 2-8°C[10].

Conclusion and Future Outlook

5-Bromo-N-(2-hydroxyethyl)-2-methoxybenzenesulfonamide is a valuable but niche
chemical intermediate whose procurement requires diligence beyond a simple catalog search.
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By understanding its chemical properties, recognizing the limited supplier landscape, and
adopting a robust procurement and validation strategy, researchers can confidently obtain high-
quality material. The recommended path of custom synthesis, coupled with a mandatory in-
house QC protocol, provides the highest level of assurance for scientific integrity. As research
into novel sulfonamide-based therapeutics continues to grow, the demand for specialized
building blocks like this will likely increase, hopefully leading to wider availability and more
comprehensive characterization data in the future.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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